Cas no 1260666-32-7 (6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one)

• Product Name: 6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• CAS No: 1260666-32-7
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 3166863
• PubChem ID: 22948806
• Update Time: 2025-05-20

6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• CS-0443414
• 1260666-32-7
• SCHEMBL12680338
• 6-METHYL-1H,2H,3H-PYRROLO[2,3-B]PYRIDIN-2-ONE
• 6-Methyl-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• 6-METHYL-1,3-DIHYDRO-2H-PYRROLO[2,3-B]PYRIDIN-2-ONE
• AB73881
• SB14238
• 6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one

• Inchi： 1S/C8H8N2O/c1-5-2-3-6-4-7(11)10-8(6)9-5/h2-3H,4H2,1H3,(H,9,10,11)
• InChI Key： VXKBUEUAOJFILG-UHFFFAOYSA-N
• SMILES： O=C1CC2=CC=C(C)N=C2N1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one

Introduction to 6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one (CAS No. 1260666-32-7) in Modern Chemical and Pharmaceutical Research

6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1260666-32-7, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This bicyclic structure, featuring a pyrrole ring fused with a pyridine ring, presents a unique framework that makes it a valuable scaffold for developing novel therapeutic agents. The presence of a methyl group at the 6-position and a carbonyl group at the 2-position contributes to its diverse chemical reactivity and potential biological activity.

The compound belongs to the broader class of dihydropyrrolopyridines, which have been extensively studied due to their structural similarity to various bioactive natural products and pharmacologically relevant molecules. The dihydropyrrolo[2,3-b]pyridine core is particularly interesting because it can be modulated through structural modifications to achieve specific biological outcomes. This flexibility has made it a popular motif in the design of molecules targeting neurological disorders, inflammatory diseases, and cancer.

In recent years, 6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one has been explored as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications. Researchers have leveraged its reactive sites—primarily the carbonyl group at the 2-position and the nitrogen atoms in both the pyrrole and pyridine rings—to introduce various substituents that enhance binding affinity to biological targets. This approach has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

One of the most compelling aspects of 6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one is its ability to serve as a precursor for molecules with diverse pharmacological profiles. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its structural features have been exploited in the development of novel antiviral agents, where the heterocyclic system contributes to interactions with viral proteases and polymerases.

The synthesis of 6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one typically involves multi-step organic reactions that construct the bicyclic core while introducing functional groups at strategic positions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that subsequent derivatization steps proceed efficiently without unwanted side reactions.

Recent advancements in computational chemistry have further enhanced the utility of 6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one as a scaffold for drug design. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into how structural modifications can improve binding affinity and selectivity. These computational approaches complement experimental efforts by allowing researchers to predict the effects of different substituents before conducting laborious synthetic experiments.

The potential applications of derivatives of 6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one extend beyond traditional small-molecule drug development. Researchers are exploring its use in materials science, where its rigid heterocyclic structure could contribute to the design of novel polymers with enhanced mechanical or electronic properties. Additionally, its ability to participate in coordination chemistry has opened up possibilities for applications in catalysis and sensing technologies.

In conclusion,6-methyl-1,3-dihydropyrrolo[2,3-b]pyridin-2-one (CAS No. 1260666-32-7) represents a versatile and promising scaffold for innovation in chemical and pharmaceutical research. Its unique structural features and reactivity make it an attractive building block for developing novel therapeutics across multiple disease areas. As research continues to uncover new synthetic strategies and biological applications,this compound is poised to play an increasingly important role in future drug discovery efforts.